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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Acid Brown 120 is a multi-azo anionic dye used in various industrial applications. This
document provides a technical summary of its known chemical and physical properties based
on currently available data. It is intended to serve as a resource for researchers and
professionals who may encounter this compound in their work, including in fields related to
material science and environmental studies. Due to limited publicly available research, this
guide also highlights areas where further investigation is required to provide a more complete
toxicological and reactivity profile, which may be of interest to those in drug development and
safety assessment.

Chemical Identity and Physical Properties

C.l. Acid Brown 120 is classified as a multi-azo dye, indicating the presence of multiple azo (-
N=N-) functional groups, which are responsible for its color.[1] It is an acidic dye, meaning it is
typically applied from an acidic dye bath and is used for dyeing protein fibers like wool and silk,
as well as polyamides. The key identifying information and its basic physical and chemical
properties are summarized in the tables below.

Table 1: Chemical Identifiers for C.l. Acid Brown 120
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Identifier Value

C.l. Name Acid Brown 120[1]
C.I. Number 35020[1]

CAS Registry Number 6428-26-8[1]
Molecular Formula C30H23N12Naz09S3[1]
Molecular Weight 860.75 g/mol [1]
Chemical Class Multi-azo dye[1]

Table 2: Physicochemical Properties of C.I. Acid Brown

120
Property Observation
Physical Appearance Red-light brown solid.[1]
Solubility in Water Soluble, forms a yellow-light brown solution.[1]

In strong hydrochloric acid, it forms a brown
o _ precipitate. In concentrated sulfuric acid, it
Behavior in Strong Acid ] ] )
dissolves to form a dark brown solution, which

turns tan upon dilution.[1]

o In a concentrated sodium hydroxide solution, it
Behavior in Strong Base )
forms an orange-brown solution.[1]

Can be adsorbed and removed by bentone clay.

Adsorption
[2][3]

Note: Quantitative data for properties such as melting point, boiling point, and specific solubility
(e.g., in g/L) are not readily available in the public domain.

Synthesis and Manufacturing
General Synthesis Pathway
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The manufacturing process for C.l. Acid Brown 120 involves a series of diazotization and
coupling reactions, which are characteristic of azo dye synthesis. The process can be

summarized as follows:

 First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then

coupled with Benzene-1,3-diamine.

o Second Coupling: The product from the first step (2 molar equivalents) is then coupled with
the diazonium salt of 2,4-Diaminobenzenesulfonic acid (1 molar equivalent).[1]

A simplified diagram of this synthesis pathway is provided below.

Step 1: Initial Coupling Step 2: Final Coupling
3-Aminobenzenesulfonic acid Benzene-1,3-diamine 2,4-Diaminobenzenesulfonic acid Intermediate Product (2 eq.)
Diazotigation & Couplirlg Diazotization & Cqupling
Y \ 4 Y
Intermediate Product C.I. Acid Brown 120

Click to download full resolution via product page

Figure 1: Synthesis Pathway for C.l. Acid Brown 120

Detailed Experimental Protocol for Synthesis

A detailed, step-by-step experimental protocol for the synthesis of C.I. Acid Brown 120 is not
publicly available. The manufacturing methods described are general outlines rather than
specific laboratory procedures.[1] A general protocol for azo dye synthesis would typically

involve the following steps:

» Diazotization: The primary aromatic amine is dissolved in an acidic solution (e.g., HCI) and
cooled to 0-5 °C. A solution of sodium nitrite is then added dropwise to form the diazonium
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salt. The temperature is kept low to prevent the decomposition of the unstable diazonium
salt.

o Coupling: The coupling component is dissolved, often in an alkaline solution to activate it.
The diazonium salt solution is then slowly added to the coupling component solution,
maintaining the low temperature. The pH is carefully controlled as it influences the position of
the coupling and the reaction rate.

« Isolation: The resulting dye precipitates out of the solution and is then isolated by filtration,
washed to remove excess reactants and byproducts, and dried.

Spectral Data

Specific spectral data (UV-Vis, IR, NMR) for C.I. Acid Brown 120 are not available in the
reviewed literature. For a typical multi-azo dye, one would expect the following:

o UV-Visible Spectrum: A strong absorbance in the visible region, which is responsible for its
brown color. The spectrum would likely show a broad peak, as is common for complex azo
dyes.

 Infrared (IR) Spectrum: Characteristic peaks for N=N stretching (azo group), S=0 stretching
(sulfonate groups), N-H and O-H stretching (if present in the final structure), and various C-H
and C=C aromatic stretches.

» Nuclear Magnetic Resonance (NMR) Spectrum: A complex H and 3C NMR spectrum is
expected due to the large number of aromatic protons and carbons in different chemical
environments.

Reactivity and Toxicological Profile

There is limited specific toxicological data available for C.l. Acid Brown 120. However, as an
azo dye, its potential for reductive cleavage of the azo bonds to form aromatic amines is a
primary toxicological concern. Aromatic amines are a class of chemicals that includes known
mutagens and carcinogens. Therefore, any assessment of the biological activity of C.I. Acid
Brown 120 should consider the potential toxicity of its constituent aromatic amines (3-
aminobenzenesulfonic acid, benzene-1,3-diamine, and 2,4-diaminobenzenesulfonic acid).
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No studies detailing interactions with specific biological signaling pathways were identified. The
primary documented interaction is its physical adsorption onto clay minerals.[2][3]

Experimental Protocols for Property Determination

While specific experimental protocols used to characterize C.I. Acid Brown 120 are not
published, standard methods would be employed. A generalized workflow for determining a key
property like aqueous solubility is presented below.

of Solution Stirring for 24-48h R Separate solid from liquid [ . e.q., UV-Vis Analysis of Calculate JE— of Solubilty

Click to download full resolution via product page

Figure 2: General Workflow for Solubility Determination

Conclusion and Future Research

C.l. Acid Brown 120 is an industrially relevant multi-azo dye with well-defined basic chemical
identifiers. However, there is a significant lack of publicly available in-depth technical data,
including quantitative physicochemical properties, comprehensive spectral analyses, and a
detailed toxicological profile. For researchers, particularly in drug development and
environmental science, this presents both a challenge and an opportunity. Further research to
elucidate a definitive structure, quantify its properties, and assess its biological activity and that
of its potential degradation products would be highly valuable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Acid Brown 120: A Technical Overview of Chemical
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556165#c-i-acid-brown-120-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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